Cas no 1803835-67-7 (5-Mercapto-2-nitro-4-(trifluoromethyl)pyridine)

• Product Name: 5-Mercapto-2-nitro-4-(trifluoromethyl)pyridine
• CAS No: 1803835-67-7
• MF: C₆H₃F₃N₂O₂S
• MW: 224.160430192947
• CID: 4907124
• Update Time: 2025-05-22

5-Mercapto-2-nitro-4-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 5-Mercapto-2-nitro-4-(trifluoromethyl)pyridine

• Inchi： 1S/C6H3F3N2O2S/c7-6(8,9)3-1-5(11(12)13)10-2-4(3)14/h1-2,14H
• InChI Key： BPSNOBPSATZDIA-UHFFFAOYSA-N
• SMILES： SC1=CN=C(C=C1C(F)(F)F)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 230
• XLogP3: 2
• Topological Polar Surface Area: 59.7

Additional information on 5-Mercapto-2-nitro-4-(trifluoromethyl)pyridine

Comprehensive Guide to 5-Mercapto-2-nitro-4-(trifluoromethyl)pyridine (CAS No. 1803835-67-7): Properties, Applications, and Market Insights

5-Mercapto-2-nitro-4-(trifluoromethyl)pyridine (CAS No. 1803835-67-7) is a specialized heterocyclic compound with a unique molecular structure that combines a pyridine ring with nitro, trifluoromethyl, and mercapto functional groups. This compound has garnered significant attention in recent years due to its versatile applications in pharmaceutical intermediates, agrochemical synthesis, and material science. Researchers and industry professionals frequently search for "5-Mercapto-2-nitro-4-(trifluoromethyl)pyridine uses" or "CAS 1803835-67-7 suppliers," highlighting its growing relevance in scientific and industrial communities.

The chemical formula of 5-Mercapto-2-nitro-4-(trifluoromethyl)pyridine is C₆H₃F₃N₂O₂S, and its molecular weight is 224.16 g/mol. The presence of the trifluoromethyl group (-CF₃) enhances the compound's lipophilicity, making it valuable in drug design for improving bioavailability. Meanwhile, the nitro group (-NO₂) and mercapto group (-SH) contribute to its reactivity, enabling diverse chemical transformations. These properties align with current trends in "fluorinated compounds in drug discovery" and "nitroheterocycles in agrochemicals," which are hot topics in 2024.

In the pharmaceutical sector, 5-Mercapto-2-nitro-4-(trifluoromethyl)pyridine serves as a key intermediate for synthesizing antimicrobial agents and enzyme inhibitors. Its structural motifs are particularly useful in developing compounds targeting resistant pathogens—a critical area given the global focus on "antibiotic resistance solutions." Additionally, agrochemical researchers leverage this compound to create novel pesticides and herbicides with improved efficacy and environmental profiles, addressing the rising demand for "sustainable crop protection chemicals."

The compound's thermal stability and solubility in organic solvents (e.g., DMSO, ethanol) make it suitable for industrial-scale applications. Recent patents highlight its utility in electronic materials, such as organic semiconductors and liquid crystals, tapping into the booming "flexible electronics market." Analytical techniques like HPLC, NMR, and mass spectrometry are typically employed to verify its purity, a common query among buyers searching for "CAS 1803835-67-7 analysis methods."

Market reports indicate increasing procurement of 5-Mercapto-2-nitro-4-(trifluoromethyl)pyridine by contract research organizations (CROs) and specialty chemical manufacturers. Suppliers often optimize SEO around terms like "high-purity 1803835-67-7" or "custom synthesis of trifluoromethylpyridine derivatives." Regulatory compliance (e.g., REACH, FDA guidelines) remains a priority, as evidenced by searches for "CAS 1803835-67-7 safety data."

Future research may explore its potential in catalysis and bioconjugation, aligning with the "green chemistry" movement. As innovation accelerates, this compound is poised to play a pivotal role in next-generation therapeutics and smart materials, making it a staple in laboratories worldwide.